
An In-depth Technical Guide to Thioacetic Acid

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Dithioacetic acid

Cat. No.: B3054295 Get Quote

Note on Nomenclature: This guide focuses on Thioacetic acid (CAS No: 507-09-5), as

"dithioacetic acid" is a distinct and less commonly documented compound. Thioacetic acid is

the more likely subject of inquiry for applications in research and drug development.

This technical guide provides a comprehensive overview of thioacetic acid, a versatile reagent

in organic synthesis, particularly for the introduction of thiol groups. It is intended for

researchers, scientists, and professionals in drug development.

Chemical Identification and Properties
Thioacetic acid is an organosulfur compound and the sulfur analog of acetic acid.[1] It is a

yellow, fuming liquid with a strong, unpleasant odor.[1][2][3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of thioacetic acid.
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Property Value Reference

CAS Number 507-09-5 [1][4]

Molecular Formula C₂H₄OS [2][4]

Molecular Weight 76.12 g/mol [2][4]

Appearance Colorless to pale yellow liquid [4][5]

Odor Strong, pungent, unpleasant [1][2][3]

Melting Point -17 °C [4]

Boiling Point 88.0 - 91.5 °C [4]

Density 1.065 g/mL at 25 °C [3][4]

Flash Point 18 °C (closed cup)

Refractive Index 1.465 at 20 °C [4]

pKa ~3.4 [1]

Solubility

Soluble in water and various

organic solvents like alcohols,

ethers, and chloroform.[5]

[5]

Safety Data
Thioacetic acid is a hazardous substance and must be handled with appropriate safety

precautions.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[6][7]

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[6][7]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[6][7]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[6][7]

Hazardous to the Aquatic

Environment, Acute Hazard
2 H401: Toxic to aquatic life.

GHS Pictograms
Flame: Flammable hazard

Skull and Crossbones: Acute toxicity (fatal or toxic)

Corrosion: Skin corrosion/burns, eye damage

Health Hazard/Exclamation Mark: Acute toxicity (harmful), skin/eye irritation, skin sensitizer,

respiratory tract irritation, narcotic effects

Precautionary Statements
A summary of key precautionary statements is provided below.
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Type Statement Code Statement Text

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[6][7]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[6]

P261 Avoid breathing mist or vapors.

P270
Do not eat, drink or smoke

when using this product.

Response P301 + P310 + P330

IF SWALLOWED: Immediately

call a POISON CENTER/

doctor. Rinse mouth.

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower.

P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.[7]

Storage P403 + P235
Store in a well-ventilated

place. Keep cool.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.
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Experimental Protocols
Synthesis of Thioacetic Acid
Thioacetic acid can be synthesized by the reaction of acetic anhydride with hydrogen sulfide.[1]

A detailed laboratory procedure is described in Organic Syntheses.[8]

Methodology:

Apparatus Setup: A three-necked flask is equipped with a stirrer, a reflux condenser, and a

gas inlet tube with a thermometer. The outlet of the condenser is connected to a bubbler.

Reaction Mixture: Acetic anhydride and a catalytic amount of sodium hydroxide are added to

the flask.

Introduction of Hydrogen Sulfide: Hydrogen sulfide gas is bubbled through the reaction

mixture. The temperature is maintained at 50-55°C, initially by cooling and then by gentle

heating.

Reaction Monitoring: The absorption of hydrogen sulfide is monitored by the gain in weight of

the reaction apparatus.

Work-up and Purification: After the reaction is complete, the mixture is distilled under

reduced pressure to separate the product from the sodium salts. The distillate, a mixture of

thioacetic acid and acetic acid, is then fractionally distilled at atmospheric pressure to yield

pure thioacetic acid.

Introduction of a Thiol Group into an Alkyl Halide
Thioacetic acid is a common reagent for the introduction of thiol groups into organic molecules

via a four-step process.[1]

Reaction Scheme:

CH₃C(O)SH + NaOH → CH₃C(O)SNa + H₂O

CH₃C(O)SNa + RX → CH₃C(O)SR + NaX (where X = Cl, Br, I)

CH₃C(O)SR + 2 NaOH → CH₃CO₂Na + RSNa + H₂O
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RSNa + HCl → RSH + NaCl

Methodology:

Thioacetate Formation: Thioacetic acid is deprotonated with a base, such as sodium

hydroxide, to form sodium thioacetate.

Nucleophilic Substitution: The resulting thioacetate anion is then reacted with an alkyl halide

in a nucleophilic substitution reaction to form a thioacetate ester.

Hydrolysis: The thioacetate ester is subsequently hydrolyzed using a strong base, like

sodium hydroxide, to yield the sodium salt of the desired thiol.

Protonation: The thiol is liberated by acidification with an acid, for example, hydrochloric acid.

Synthesis of S-Thioesters from Alcohols
A one-pot, solvent-less reaction can be employed to convert various alcohols into S-thioesters

using thioacetic acid in the presence of tetrafluoroboric acid.[9]

Methodology:

Reaction Setup: The alcohol is directly mixed with neat thioacetic acid.

Catalyst Addition: A catalytic amount of tetrafluoroboric acid (HBF₄) is added to the mixture.

Reaction Conditions: The reaction proceeds at room temperature. The reaction rate can be

enhanced by increasing the concentration of the catalyst.

Monitoring and Work-up: The reaction progress is monitored by techniques such as NMR or

GC. The S-thioester product can be isolated after an appropriate work-up procedure.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the logical relationship of the safety data for thioacetic acid,

providing a clear workflow for risk assessment and management.

Caption: Safety Data Workflow for Thioacetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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